Cas no 25743-67-3 (1-(4-Hydroxyphenyl)-1,2,3-propanetriol)

• Product Name: 1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• CAS No: 25743-67-3
• Molecular Formula: C₉H₁₂O₄
• Molecular Weight: 184.189
• CID: 2040489
• PubChem ID: 130740339

1-(4-Hydroxyphenyl)-1,2,3-propanetriol Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• 1-(4-hydroxyphenyl)propane-1,2,3-triol
• CHEMBL1836129
• threo-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• SCHEMBL7740121
• 1-(4-Hydroxyphenyl)-1,2,3-propanetriol, 9CI
• p-hydroxyphenylglycerol
• CHEBI:173248
• (+/-)-threo-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• DTXSID201227059
• 25743-67-3
• (1S,2R)-1-(4-hydroxyphenyl)propane-1,2,3-triol
• rel-(1R,2S)-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
• AKOS040763182
• 1,2,3-Propanetriol, 1-(4-hydroxyphenyl)-, (1R,2S)-rel-
• erythro-1-(4-Hydroxyphenyl)propane-1,2,3-triol
• (1S, 2R)-1-(4-hydroxyphenyl)propane-1, 2, 3-triol

• InChIKey： DGMSJCVOBYTYTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O4/c10-5-8(12)9(13)6-1-3-7(11)4-2-6/h1-4,8-13H,5H2
• SMILES： C1=CC(=CC=C1C(C(CO)O)O)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.07355886g/mol
• Heavy Atom Count: 13
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Boiling Point: 455.9±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 234.7±21.9 °C
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids